![molecular formula C20H26N2O4 B1262917 5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(4-oxanylmethyl)-3-isoxazolecarboxamide](/img/structure/B1262917.png)
5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(4-oxanylmethyl)-3-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(4-oxanylmethyl)-3-isoxazolecarboxamide is an aromatic ether.
Scientific Research Applications
Antibacterial and Lipoxygenase Inhibitory Activities
The compound 5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(4-oxanylmethyl)-3-isoxazolecarboxamide has been examined for its potential in various pharmacological areas. A study by Rasool et al. (2016) demonstrated its significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, its derivatives showed substantial lipoxygenase inhibitory activity, which is relevant for its potential use in anti-inflammatory treatments.
Anticancer Activity
Another significant application of this compound is in the field of oncology. As identified by Abu‐Hashem et al. (2020), certain derivatives of this compound have been found to exhibit anticancer activities. These derivatives have been shown to inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), indicating their potential use as anti-inflammatory and analgesic agents, which can be beneficial in treating certain cancer-related symptoms.
Antimicrobial and Anti-Proliferative Activities
The compound and its derivatives have also been investigated for antimicrobial and anti-proliferative activities. A study by Al-Wahaibi et al. (2021) found that some derivatives displayed broad-spectrum antibacterial activities and potent activity against certain Gram-positive bacteria. Furthermore, these compounds also demonstrated anti-proliferative activity against various cancer cell lines, such as prostate cancer, colorectal cancer, and breast cancer.
properties
Product Name |
5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(4-oxanylmethyl)-3-isoxazolecarboxamide |
---|---|
Molecular Formula |
C20H26N2O4 |
Molecular Weight |
358.4 g/mol |
IUPAC Name |
5-[(3,4-dimethylphenoxy)methyl]-N-methyl-N-(oxan-4-ylmethyl)-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C20H26N2O4/c1-14-4-5-17(10-15(14)2)25-13-18-11-19(21-26-18)20(23)22(3)12-16-6-8-24-9-7-16/h4-5,10-11,16H,6-9,12-13H2,1-3H3 |
InChI Key |
CPFFNBBHIQYZGP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC2=CC(=NO2)C(=O)N(C)CC3CCOCC3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.